Cas no 3934-86-9 (Methyl 3-O-methylgallate)

Methyl 3-O-methylgallate is a methylated derivative of gallic acid, characterized by its ester and ether functional groups. This compound is of interest in organic and medicinal chemistry due to its structural similarity to polyphenolic antioxidants. It serves as a valuable intermediate in the synthesis of more complex molecules, particularly those with potential bioactive properties. The methylation at the 3-position enhances its stability and lipophilicity, making it suitable for applications requiring improved solubility in organic solvents. Its well-defined structure allows for precise modifications, facilitating research in drug development and material science. The compound is typically supplied with high purity, ensuring reliability in experimental and industrial processes.
Methyl 3-O-methylgallate structure
Methyl 3-O-methylgallate structure
Product Name:Methyl 3-O-methylgallate
CAS No:3934-86-9
MF:C9H10O5
MW:198.172703266144
MDL:MFCD00183269
CID:306928
PubChem ID:99622
Update Time:2025-10-17

Methyl 3-O-methylgallate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3,4-dihydroxy-5-methoxybenzoate
    • 3,4-DIHYDROXY-5-METHOXYBENZOIC ACID METHYL ESTER
    • Benzoic acid,3,4-dihydroxy-5-methoxy-, methyl ester
    • Methyl 3-methoxy-4,5-dihydroxybenzoate
    • 3,4-Dihydroxy-5-methoxy-benzoic acid methyl ester
    • M3OMG
    • Methyl 3-O-methyl gallate
    • methyl 4,5-dihydroxy-3-methoxybenzoate
    • methyl 5-methoxy-3,4-dihydroxybenzoate
    • Methyl-O-methylgallate
    • Methyl 3-O-methylgallate
    • Benzoic acid, 3,4-dihydroxy-5-methoxy-, methyl ester
    • CHEMBL1933687
    • AKOS005254586
    • NSC 251664
    • PROTOCATECHUIC ACID, 5-METHOXY-, METHYL ESTER
    • FT-0690169
    • C9H10O5
    • 3-METHOXY-4,5-DIHYDROXYBENZOIC ACID METHYL ESTER
    • NSC251664
    • UNII-8FIX3OQ9G8
    • CS-0036473
    • LVVUKXKEXOTUPV-UHFFFAOYSA-N
    • methyl3,4-dihydroxy-5-methoxybenzoate
    • 8FIX3OQ9G8
    • W-200339
    • A24318
    • NSC-251664
    • 3934-86-9
    • DTXSID70192562
    • HY-N6669
    • AS-37642
    • methyl 3,4-dihydroxy-5-methoxy-benzoate
    • SCHEMBL1465618
    • AC-22905
    • MFCD00183269
    • Methyl 3,4-dihydroxy-5-methoxybenzoic acid
    • BBL103587
    • DB-069799
    • DTXCID10115053
    • STL557397
    • MDL: MFCD00183269
    • Inchi: 1S/C9H10O5/c1-13-7-4-5(9(12)14-2)3-6(10)8(7)11/h3-4,10-11H,1-2H3
    • InChI Key: LVVUKXKEXOTUPV-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C(=CC(C(=O)OC)=C1)O)O

Computed Properties

  • Exact Mass: 198.05300
  • Monoisotopic Mass: 198.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76A^2
  • Surface Charge: 0
  • Tautomer Count: 12
  • XLogP3: nothing

Experimental Properties

  • Density: 1.337
  • Boiling Point: 391.7°Cat760mmHg
  • Flash Point: 160.5°C
  • Refractive Index: 1.567
  • PSA: 75.99000
  • LogP: 0.89300

Methyl 3-O-methylgallate Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Methyl 3-O-methylgallate Pricemore >>

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MedChemExpress
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Fluorochem
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Alichem
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TRC
M315005-50mg
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Methyl 3-O-methylgallate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Methanesulfonic acid ;  48 h, 60 °C
Reference
Regioselective demethylation catalyzed by methylsulfonic acid
Zhang, Cheng-gang, Sichuan Shifan Daxue Xuebao, 2004, 27(5), 523-524

Methyl 3-O-methylgallate Raw materials

Methyl 3-O-methylgallate Preparation Products

Methyl 3-O-methylgallate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3934-86-9)3,4-DIHYDROXY-5-METHOXYBENZOIC ACID METHYL ESTER
Order Number:sfd13785
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3934-86-9)Methyl 3-O-methylgallate
Order Number:A24318
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):314.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3934-86-9)3,4-Dihydroxy-5-methoxybenzoic acid methyl ester
Order Number:LE16646
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:14
Price ($):discuss personally
Email:18501500038@163.com

Methyl 3-O-methylgallate Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:3934-86-9)3,4-DIHYDROXY-5-METHOXYBENZOIC ACID METHYL ESTER
sfd13785
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:3934-86-9)Methyl 3-O-methylgallate
A24318
Purity:99%
Quantity:5g
Price ($):314.0
Email